Cas no 384342-65-8 (1-Pyrenylmethyl Methanethiosulfonate)

• Product Name: 1-Pyrenylmethyl Methanethiosulfonate
• CAS No: 384342-65-8
• MF: C₁₈H₁₄O₂S₂
• MW: 326.432562351227
• CID: 298585
• PubChem ID: 4250545
• Update Time: 2025-10-29

1-Pyrenylmethyl Methanethiosulfonate Chemical and Physical Properties

Names and Identifiers

• 1-Pyrenylmethyl Methanethiosulfonate
• 1-Pyrenylmethyl Meth
• Methanesulfonothioicacid, S-(1-pyrenylmethyl) ester
• DTXSID701272978
• S-(1-Pyrenylmethyl) methanesulfonothioate
• 1-Pyrenylmethyl methanethiosulfonate, for fluorescence
• 384342-65-8
• 1-(methylsulfonylsulfanylmethyl)pyrene
• 1-PyrenylmethylMethanethiosulfonate
• SCHEMBL16593717
• Methanesulfonothioic acid S-(1-pyrenylmethyl) ester
• Pyrene-1-MTS

• MDL： MFCD01320457
• Inchi： 1S/C18H14O2S2/c1-22(19,20)21-11-15-8-7-14-6-5-12-3-2-4-13-9-10-16(15)18(14)17(12)13/h2-10H,11H2,1H3
• InChI Key： OXKQGBUJTFUGBB-UHFFFAOYSA-N
• SMILES： S(CC1C=CC2=CC=C3C=CC=C4C=CC=1C2=C43)S(C)(=O)=O

Computed Properties

• Exact Mass: 326.04400
• Monoisotopic Mass: 326.044
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 510
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67.8A^2
• XLogP3: 4.6

Experimental Properties

• Melting Point: 122-124°C
• Stability/Shelf Life: Moisture, Light Sensitive
• PSA: 67.82000
• LogP: 5.85760

Additional information on 1-Pyrenylmethyl Methanethiosulfonate

Introduction to 1-Pyrenylmethyl Methanethiosulfonate (CAS No. 384342-65-8)

1-Pyrenylmethyl Methanethiosulfonate, with the chemical formula C₁₆H₁₂O₃S, is a specialized organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound is characterized by its unique structural features, which include a pyrenylmethyl moiety linked to a methanethiosulfonate group. The CAS number 384342-65-8 provides a unique identifier for this substance, facilitating its recognition and classification in scientific literature and databases.

The 1-Pyrenylmethyl Methanethiosulfonate molecule exhibits distinct chemical properties that make it valuable in various applications, particularly in the development of bioactive molecules and drug candidates. The pyrenyl group, a derivative of pyrene, is known for its strong fluorescence properties, which are utilized in bioimaging and sensing technologies. Additionally, the methanethiosulfonate group introduces a polar and sulfur-rich moiety, enhancing the compound's solubility in polar solvents and its reactivity in biological systems.

Recent advancements in the field of medicinal chemistry have highlighted the potential of 1-Pyrenylmethyl Methanethiosulfonate as a key intermediate in the synthesis of novel therapeutic agents. Its structural motifs are particularly relevant in the design of small-molecule inhibitors targeting various biological pathways. For instance, studies have demonstrated its utility in developing compounds that interact with protein thiols, which are critical for enzyme function and cellular signaling. These interactions are often mediated through disulfide bond formation, a mechanism that 1-Pyrenylmethyl Methanethiosulfonate can effectively facilitate.

In the realm of drug discovery, the 1-Pyrenylmethyl Methanethiosulfonate scaffold has been explored for its ability to modulate enzyme activity and protein-protein interactions. Researchers have leveraged its thioether linkage to create molecules that can selectively inhibit specific enzymes involved in inflammatory and metabolic disorders. The pyrenyl group's fluorescence also allows for real-time monitoring of these interactions using advanced spectroscopic techniques, providing valuable insights into drug mechanisms of action.

One of the most compelling aspects of 1-Pyrenylmethyl Methanethiosulfonate is its versatility in synthetic chemistry. The compound serves as a versatile building block for constructing more complex molecules with tailored biological activities. For example, it has been employed in the synthesis of protease inhibitors, which are essential for treating conditions such as cancer and infectious diseases. The methanethiosulfonate group's reactivity allows for facile modifications through nucleophilic substitution reactions, enabling chemists to fine-tune the properties of their synthetic targets.

The application of 1-Pyrenylmethyl Methanethiosulfonate extends beyond pharmaceuticals into other areas of chemical biology. Its ability to form stable disulfide bonds has made it useful in developing stabilizing agents for proteins and peptides during storage and transport. This property is particularly valuable in biotechnology industries where maintaining the integrity of biotherapeutics is paramount.

Recent studies have also explored the potential of 1-Pyrenylmethyl Methanethiosulfonate in materials science, particularly in the development of luminescent materials and sensors. The compound's fluorescence characteristics make it an attractive candidate for applications requiring high sensitivity and selectivity. For instance, it has been incorporated into sensor arrays designed for detecting environmental pollutants and biological markers.

The synthesis of 1-Pyrenylmethyl Methanethiosulfonate involves multi-step organic reactions that highlight the ingenuity of modern synthetic methodologies. Key steps typically include halogenation followed by thioetherification to introduce the methanethiosulfonate group. Advances in catalytic processes have enabled more efficient and sustainable routes to this compound, reducing waste and improving yields.

In conclusion, 1-Pyrenylmethyl Methanethiosulfonate (CAS No. 384342-65-8) represents a fascinating compound with broad applications across multiple scientific disciplines. Its unique structural features and chemical properties make it indispensable in drug discovery, bioimaging, and materials science. As research continues to uncover new possibilities for this molecule, its significance is expected to grow further, driving innovation in both academic and industrial settings.